Cas no 45095-94-1 (1,2-propanediol bisphosphate)

1,2-propanediol bisphosphate structure
1,2-propanediol bisphosphate structure
Product Name:1,2-propanediol bisphosphate
CAS No:45095-94-1
MF:C3H10O8P2
MW:236.054223537445
CID:929798
PubChem ID:13196785
Update Time:2025-04-19

1,2-propanediol bisphosphate Chemical and Physical Properties

Names and Identifiers

    • 1,2-propanediol bisphosphate
    • 1,2-Propanediol, bis(dihydrogen phosphate)
    • Propane-1,2-diyl bis[dihydrogen (phosphate)]
    • DTXSID90963337
    • 1-phosphonooxypropan-2-yl dihydrogen phosphate
    • 1,2-Propanediol diphosphate
    • 45095-94-1
    • SCHEMBL1574058
    • Inchi: 1S/C3H10O8P2/c1-3(11-13(7,8)9)2-10-12(4,5)6/h3H,2H2,1H3,(H2,4,5,6)(H2,7,8,9)
    • InChI Key: QNNPJXAOAAELGA-UHFFFAOYSA-N
    • SMILES: P(=O)(O)(O)OC(C)COP(=O)(O)O

Computed Properties

  • Exact Mass: 235.98509127g/mol
  • Monoisotopic Mass: 235.98509127g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.9
  • Topological Polar Surface Area: 134Ų
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